![molecular formula C17H22N4O2 B3932983 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide](/img/structure/B3932983.png)
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide
Overview
Description
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide, also known as AOE-PC, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in medical research. AOE-PC is a piperidine derivative and is synthesized through a multistep process.
Mechanism of Action
The mechanism of action of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes involved in cancer cell growth and induce the expression of genes involved in apoptosis. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have neuroprotective effects, protecting neurons from oxidative stress and reducing the risk of neurodegenerative diseases. This compound has also been shown to have cardioprotective effects, reducing the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has several advantages for lab experiments, including its high purity and stability. However, this compound is relatively expensive and may not be readily available in large quantities. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in medical research.
Future Directions
There are several potential future directions for the research of 1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide. One area of focus could be the development of more efficient synthesis methods to increase the availability of this compound for research. Another area of focus could be the investigation of the mechanism of action of this compound to better understand its potential applications in medical research. Additionally, further studies could be conducted to explore the potential of this compound in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular disease.
Conclusion:
In conclusion, this compound is a piperidine derivative that has shown potential in medical research, particularly in the field of cancer treatment. This compound is synthesized through a multistep process and has several biochemical and physiological effects, including anti-cancer, anti-inflammatory, neuroprotective, and cardioprotective effects. While this compound has several advantages for lab experiments, its potential applications in medical research are limited by its high cost and the lack of understanding of its mechanism of action. However, further research could lead to the development of more efficient synthesis methods and a better understanding of the potential applications of this compound in medical research.
Scientific Research Applications
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide has shown potential in medical research, particularly in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
Properties
IUPAC Name |
1-(2-amino-2-oxoethyl)-N-(1H-indol-4-ylmethyl)piperidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c18-16(22)11-21-8-2-4-13(10-21)17(23)20-9-12-3-1-5-15-14(12)6-7-19-15/h1,3,5-7,13,19H,2,4,8-11H2,(H2,18,22)(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XETVMZBYBCBUPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC(=O)N)C(=O)NCC2=C3C=CNC3=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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